Cas no 1556170-30-9 (5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 1556170-30-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5851825
• PubChem ID: 83875040
• Update Time: 2025-05-25

5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Hydroxyphenyl)-2-oxazolidinone
• 5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one
• EN300-1845024
• 1556170-30-9

• Inchi： 1S/C9H9NO3/c11-7-3-1-6(2-4-7)8-5-10-9(12)13-8/h1-4,8,11H,5H2,(H,10,12)
• InChI Key： XCYGRHCOQJOWMC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(O)C=C2)CNC1=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.4±44.0 °C(Predicted)
• pka: 9.64±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1556170-30-9): Properties, Applications, and Research Insights

5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1556170-30-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This oxazolidinone derivative features a unique molecular structure combining a phenolic hydroxyl group with a heterocyclic oxazolidin-2-one core, making it a versatile intermediate for drug development and functional materials. Researchers are increasingly exploring its potential due to its balanced polarity, hydrogen-bonding capacity, and structural modularity.

The compound's 4-hydroxyphenyl moiety contributes to its solubility profile, enabling applications in aqueous and organic media. Recent studies highlight its role as a precursor for antibacterial agents, particularly in modifying existing oxazolidinone antibiotics to address microbial resistance. Its hydrogen bond donor/acceptor properties make it valuable in designing enzyme inhibitors, with computational studies suggesting affinity for various biological targets.

In material science, 5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one serves as a building block for polymeric materials with tunable thermal stability. Its phenolic group allows for post-synthetic modifications, including polymerization or conjugation with other functional groups. Emerging applications include photoresponsive materials and biodegradable polymers, aligning with the global push toward sustainable chemistry.

Synthetic routes to CAS 1556170-30-9 typically involve cyclization reactions of appropriate amino alcohols with carbonyl sources. Recent advancements employ catalytic methods to improve yield and reduce waste, reflecting green chemistry principles. Analytical characterization relies on HPLC purity analysis, NMR spectroscopy, and mass spectrometry, with the compound typically exhibiting >95% purity in commercial supplies.

The pharmacological potential of oxazolidinone derivatives continues to drive interest in this compound. Computational QSAR studies suggest that modifications at the 4-position of the phenyl ring could enhance blood-brain barrier penetration, relevant for CNS-targeted therapies. Additionally, its metal-chelating properties are being investigated for antioxidant applications in cosmetic formulations.

Regulatory status indicates 5-(4-hydroxyphenyl)-1,3-oxazolidin-2-one is not currently classified as hazardous under major chemical inventories. Proper handling should follow general laboratory safety protocols, with stability data showing compatibility with standard storage conditions. The compound's melting point (typically 180-185°C) and solubility parameters are well-documented for formulation purposes.

Market availability of CAS 1556170-30-9 has increased in response to growing demand from contract research organizations and academic labs. Suppliers often provide technical data sheets detailing storage recommendations (-20°C for long-term stability) and handling precautions. Pricing reflects its status as a research-grade chemical, with bulk quantities available for scale-up studies.

Future research directions may explore its incorporation into bioconjugates for targeted drug delivery or as a monomer for functional hydrogels. The compound's structure-activity relationships remain an active area of investigation, particularly in optimizing pharmacokinetic properties for medicinal applications. Environmental fate studies are underway to assess its biodegradation pathways.